Cas no 851607-40-4 (3-Pyridinecarbonitrile, 5-chloro-2-methoxy-4-methyl-)

• Product Name: 3-Pyridinecarbonitrile, 5-chloro-2-methoxy-4-methyl-
• CAS No: 851607-40-4
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4232486
• PubChem ID: 23133650
• Update Time: 2025-04-24

3-Pyridinecarbonitrile, 5-chloro-2-methoxy-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-chloro-2-methoxy-4-methyl-
• 5-chloro-2-methoxy-4-methylnicotinonitrile
• SUSCJGPRKQNFON-UHFFFAOYSA-N
• 5-chloro-3-cyano-4-methyl-2-methoxypyridine
• 851607-40-4
• SCHEMBL677211

• Inchi： 1S/C8H7ClN2O/c1-5-6(3-10)8(12-2)11-4-7(5)9/h4H,1-2H3
• InChI Key： SUSCJGPRKQNFON-UHFFFAOYSA-N
• SMILES： C1(OC)=NC=C(Cl)C(C)=C1C#N

Computed Properties

• Exact Mass: 182.0246905Da
• Monoisotopic Mass: 182.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 45.9Ų